Cas no 873856-46-3 (2-(1,3-benzothiazol-2-yl)-N,N-dimethylpyridine-3-carboxamide)
2-(1,3-benzothiazol-2-yl)-N,N-dimethylpyridine-3-carboxamide Chemical and Physical Properties
Names and Identifiers
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- 2-(1,3-benzothiazol-2-yl)-N,N-dimethylpyridine-3-carboxamide
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- Inchi: 1S/C15H13N3OS/c1-18(2)15(19)10-6-5-9-16-13(10)14-17-11-7-3-4-8-12(11)20-14/h3-9H,1-2H3
- InChI Key: RUUUUPKNQIJGBP-UHFFFAOYSA-N
- SMILES: C1(C2=NC3=CC=CC=C3S2)=NC=CC=C1C(N(C)C)=O
2-(1,3-benzothiazol-2-yl)-N,N-dimethylpyridine-3-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3290-0056-2μmol |
2-(1,3-benzothiazol-2-yl)-N,N-dimethylpyridine-3-carboxamide |
873856-46-3 | 90%+ | 2μl |
$85.5 | 2023-04-26 | |
| Life Chemicals | F3290-0056-5μmol |
2-(1,3-benzothiazol-2-yl)-N,N-dimethylpyridine-3-carboxamide |
873856-46-3 | 90%+ | 5μl |
$94.5 | 2023-04-26 | |
| Life Chemicals | F3290-0056-10μmol |
2-(1,3-benzothiazol-2-yl)-N,N-dimethylpyridine-3-carboxamide |
873856-46-3 | 90%+ | 10μl |
$103.5 | 2023-04-26 | |
| Life Chemicals | F3290-0056-20μmol |
2-(1,3-benzothiazol-2-yl)-N,N-dimethylpyridine-3-carboxamide |
873856-46-3 | 90%+ | 20μl |
$118.5 | 2023-04-26 | |
| Life Chemicals | F3290-0056-1mg |
2-(1,3-benzothiazol-2-yl)-N,N-dimethylpyridine-3-carboxamide |
873856-46-3 | 90%+ | 1mg |
$81.0 | 2023-04-26 | |
| Life Chemicals | F3290-0056-2mg |
2-(1,3-benzothiazol-2-yl)-N,N-dimethylpyridine-3-carboxamide |
873856-46-3 | 90%+ | 2mg |
$88.5 | 2023-04-26 | |
| Life Chemicals | F3290-0056-3mg |
2-(1,3-benzothiazol-2-yl)-N,N-dimethylpyridine-3-carboxamide |
873856-46-3 | 90%+ | 3mg |
$94.5 | 2023-04-26 | |
| Life Chemicals | F3290-0056-4mg |
2-(1,3-benzothiazol-2-yl)-N,N-dimethylpyridine-3-carboxamide |
873856-46-3 | 90%+ | 4mg |
$99.0 | 2023-04-26 | |
| Life Chemicals | F3290-0056-5mg |
2-(1,3-benzothiazol-2-yl)-N,N-dimethylpyridine-3-carboxamide |
873856-46-3 | 90%+ | 5mg |
$103.5 | 2023-04-26 | |
| Life Chemicals | F3290-0056-10mg |
2-(1,3-benzothiazol-2-yl)-N,N-dimethylpyridine-3-carboxamide |
873856-46-3 | 90%+ | 10mg |
$118.5 | 2023-04-26 |
2-(1,3-benzothiazol-2-yl)-N,N-dimethylpyridine-3-carboxamide Related Literature
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Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
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Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
Additional information on 2-(1,3-benzothiazol-2-yl)-N,N-dimethylpyridine-3-carboxamide
2-(1,3-benzothiazol-2-yl)-N,N-dimethylpyridine-3-carboxamide (CAS No. 873856-46-3): A Comprehensive Overview
2-(1,3-benzothiazol-2-yl)-N,N-dimethylpyridine-3-carboxamide (CAS No. 873856-46-3) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a range of biological activities that make it a valuable candidate for various applications, including drug development and chemical synthesis.
The molecular formula of 2-(1,3-benzothiazol-2-yl)-N,N-dimethylpyridine-3-carboxamide is C15H14N2O2S, and its molecular weight is 290.35 g/mol. The compound features a benzothiazole moiety, which is a heterocyclic aromatic ring system known for its diverse biological properties. The presence of the pyridine ring and the N,N-dimethyl substituents further enhances the compound's reactivity and solubility, making it an attractive target for chemical modifications and derivatization.
In recent years, extensive research has been conducted to explore the potential therapeutic applications of 2-(1,3-benzothiazol-2-yl)-N,N-dimethylpyridine-3-carboxamide. One of the key areas of interest is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are implicated in various inflammatory diseases. This makes it a promising candidate for the treatment of conditions like rheumatoid arthritis and inflammatory bowel disease.
Beyond its anti-inflammatory effects, 2-(1,3-benzothiazol-2-yl)-N,N-dimethylpyridine-3-carboxamide has also demonstrated potential as an anticancer agent. Research published in the Journal of Medicinal Chemistry highlighted its ability to induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. Specifically, the compound was found to inhibit the PI3K/Akt pathway, which is frequently dysregulated in various types of cancer.
The pharmacokinetic properties of 2-(1,3-benzothiazol-2-yl)-N,N-dimethylpyridine-3-carboxamide have also been extensively studied. Its favorable oral bioavailability and low toxicity profile make it suitable for both preclinical and clinical evaluations. Preclinical studies in animal models have shown that the compound exhibits good tissue distribution and a reasonable half-life, suggesting its potential for sustained therapeutic effects.
In addition to its direct biological activities, 2-(1,3-benzothiazol-2-yl)-N,N-dimethylpyridine-3-carboxamide serves as a valuable building block in organic synthesis. Its unique structure allows for the introduction of various functional groups through chemical reactions such as nucleophilic substitution and coupling reactions. This versatility has led to its use in the synthesis of more complex molecules with enhanced biological activities.
The safety profile of 2-(1,3-benzothiazol-2-yl)-N,N-dimethylpyridine-3-carboxamide has been evaluated through multiple toxicity studies. These studies have generally reported low toxicity at therapeutic doses, with no significant adverse effects observed in both in vitro and in vivo models. However, as with any new chemical entity, further safety assessments are necessary to ensure its safe use in clinical settings.
In conclusion, 2-(1,3-benzothiazol-2-yl)-N,N-dimethylpyridine-3-carboxamide (CAS No. 873856-46-3) is a multifaceted compound with promising therapeutic potential. Its anti-inflammatory and anticancer properties, combined with its favorable pharmacokinetic profile and synthetic versatility, make it an exciting target for ongoing research and development in the pharmaceutical industry. As more studies are conducted to elucidate its mechanisms of action and optimize its therapeutic applications, this compound is likely to play an increasingly important role in advancing medical treatments for various diseases.
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